4-(1,4-Diazepan-1-yl)-3-methylaniline

• Molecular Formula: C12H19N3
• Molecular Weight: 205.30 g/mol
• IUPAC Name: 4-(1,4-diazepan-1-yl)-3-methylaniline
• InChI: InChI=1S/C12H19N3/c1-10-9-11(13)3-4-12(10)15-7-2-5-14-6-8-15/h3-4,9,14H,2,5-8,13H2,1H3
• InChI Key: HMVQEAUIHBLIKE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)N)N2CCCNCC2

Description

4-(1,4-Diazepan-1-yl)-3-methylaniline is a synthetic organic compound featuring a 1,4-diazepane ring (a seven-membered heterocycle containing two nitrogen atoms) attached to a 3-methyl-substituted aniline group. This structure combines the conformational flexibility of the diazepane ring with the aromatic and nucleophilic properties of the aniline moiety.

The compound’s synthetic route likely involves nucleophilic substitution or coupling reactions between 3-methylaniline and a functionalized diazepane precursor. Such intermediates are commonly employed in medicinal chemistry for their ability to modulate receptor binding and pharmacokinetic properties due to their amine-rich frameworks .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-(1,4-Diazepan-1-yl)-3-methylaniline typically involves the formation of the diazepane ring followed by its attachment to the aniline moiety. One common method is the reductive amination of a suitable precursor, such as 3-methylaniline, with a diazepane derivative. The reaction conditions often include the use of reducing agents like sodium borohydride or catalytic hydrogenation to facilitate the formation of the diazepane ring .

Industrial Production Methods: Industrial production of 4-(1,4-Diazepan-1-yl)-3-methylaniline may involve large-scale reductive amination processes. These processes are optimized for high yield and purity, often employing continuous flow reactors and advanced purification techniques to ensure the quality of the final product .

Chemical Reactions Analysis

Types of Reactions: 4-(1,4-Diazepan-1-yl)-3-methylaniline can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides or other oxidized derivatives.

Reduction: Reduction reactions can further modify the diazepane ring or the aniline moiety.

Substitution: Electrophilic and nucleophilic substitution reactions can occur on the aromatic ring or the diazepane ring.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or catalytic hydrogenation are frequently used.

Substitution: Reagents like halogens, alkylating agents, and nucleophiles are employed under various conditions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield N-oxides, while substitution reactions can introduce various functional groups onto the aromatic ring .

Scientific Research Applications

4-(1,4-Diazepan-1-yl)-3-methylaniline has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex molecules and materials.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.

Industry: It is used in the development of advanced materials, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 4-(1,4-Diazepan-1-yl)-3-methylaniline involves its interaction with specific molecular targets. The diazepane ring can interact with various enzymes and receptors, potentially modulating their activity. The exact pathways and targets depend on the specific application and the biological context in which the compound is used .

Comparison with Similar Compounds

Key Insights

• Substituent Effects : Sulfonyl groups (as in ) increase polarity but may limit bioavailability, whereas methyl groups balance lipophilicity and metabolic stability.
• Synthetic Utility : The target compound’s simplicity makes it a versatile intermediate, while more complex analogs (e.g., ) are tailored for specific therapeutic endpoints.